Cas no 1280921-08-5 (2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide)

2,2-Dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide is a synthetic organic compound featuring a unique structural combination of a tertiary amide moiety and a substituted imidazole ring. This configuration imparts stability and potential reactivity, making it suitable for applications in pharmaceutical intermediates or specialized organic synthesis. The compound's sterically hindered amide group enhances resistance to hydrolysis, while the imidazole component offers coordination or hydrogen-bonding capabilities. Its well-defined molecular structure allows for precise modifications, facilitating targeted research in medicinal chemistry or material science. The compound is typically characterized by high purity and consistent performance in controlled reaction environments.

2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide structure

1280921-08-5 structure

Product Name:2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide

CAS No:1280921-08-5

MF:C₁₁H₁₉N₃O

MW:209.288062334061

CID:5474152

PubChem ID:49620009

Update Time:2025-06-14

2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

- 2,2-dimethyl-N-[2-(2-methylimidazol-1-yl)ethyl]propanamide
- AKOS032464975
- CHEMBL4543404
- Z963943792
- F5959-0013
- 1280921-08-5
- 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide
- Inchi： 1S/C11H19N3O/c1-9-12-5-7-14(9)8-6-13-10(15)11(2,3)4/h5,7H,6,8H2,1-4H3,(H,13,15)
- InChI Key： SULDOTWPEGTMHA-UHFFFAOYSA-N
- SMILES： O=C(C(C)(C)C)NCCN1C=CN=C1C

Computed Properties

Exact Mass: 209.152812238g/mol
Monoisotopic Mass: 209.152812238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 46.9Å²

2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5959-0013-2μmol	2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide	1280921-08-5	2μmol	$85.5	2023-09-09
Life Chemicals	F5959-0013-5μmol	2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide	1280921-08-5	5μmol	$94.5	2023-09-09
Life Chemicals	F5959-0013-10μmol	2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide	1280921-08-5	10μmol	$103.5	2023-09-09
Life Chemicals	F5959-0013-20μmol	2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide	1280921-08-5	20μmol	$118.5	2023-09-09
Life Chemicals	F5959-0013-1mg	2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide	1280921-08-5	1mg	$81.0	2023-09-09
Life Chemicals	F5959-0013-2mg	2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide	1280921-08-5	2mg	$88.5	2023-09-09
Life Chemicals	F5959-0013-3mg	2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide	1280921-08-5	3mg	$94.5	2023-09-09
Life Chemicals	F5959-0013-4mg	2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide	1280921-08-5	4mg	$99.0	2023-09-09
Life Chemicals	F5959-0013-5mg	2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide	1280921-08-5	5mg	$103.5	2023-09-09
Life Chemicals	F5959-0013-10mg	2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide	1280921-08-5	10mg	$118.5	2023-09-09

2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide Related Literature

1. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
2. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide

Comprehensive Overview of 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide (CAS No. 1280921-08-5)

The compound 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide (CAS No. 1280921-08-5) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a dimethylpropanamide backbone and a 2-methyl-1H-imidazole substituent, which contribute to its potential applications in pharmaceutical and biochemical research. This compound has garnered attention due to its relevance in drug discovery, particularly in the development of targeted therapies for metabolic and inflammatory conditions.

In recent years, the demand for imidazole-derived compounds like 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its role as a bioactive intermediate, which may serve as a building block for novel therapeutics. The compound's CAS No. 1280921-08-5 is frequently searched in academic databases, reflecting its growing importance in scientific literature.

One of the most discussed topics in the context of 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide is its potential application in enzyme inhibition. Imidazole derivatives are known to interact with enzymes such as cytochrome P450, making them valuable for studying metabolic pathways. This aligns with current trends in personalized medicine, where researchers seek compounds that can modulate specific biological targets with high precision.

Another area of interest is the compound's synthetic accessibility. Chemists often explore efficient routes to synthesize 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide, as its structure presents both challenges and opportunities for optimization. Questions like "How to synthesize CAS No. 1280921-08-5?" or "What are the key reagents for imidazole-functionalized amides?" are common in online forums, indicating a strong demand for practical synthetic protocols.

The compound's physicochemical properties, such as solubility and stability, are also critical for its potential applications. For instance, its lipophilic character may influence its bioavailability, a key consideration in drug formulation. Researchers and industry professionals frequently search for data on the molecular weight, melting point, and spectroscopic profiles of 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide to guide their work.

In summary, 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide (CAS No. 1280921-08-5) represents a promising candidate for further exploration in both academic and industrial settings. Its unique structure and potential applications in drug discovery, enzyme modulation, and chemical synthesis make it a subject of ongoing research. As the scientific community continues to uncover its properties and utilities, this compound is likely to remain a focal point in the field of medicinal chemistry.